N-(4-bromophenyl)-2-(4-ethyl-2-methyl-6-oxopyrimidin-1(6H)-yl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(4-bromophenyl)-2-(4-ethyl-2-methyl-6-oxopyrimidin-1(6H)-yl)acetamide, also known as BPTES, is a small molecule inhibitor that targets the glutaminase enzyme. This molecule has gained significant attention in the scientific community due to its potential as a therapeutic agent for the treatment of cancer.
Scientific Research Applications
Dual Inhibitory Activities
Compounds structurally related to N-(4-bromophenyl)-2-(4-ethyl-2-methyl-6-oxopyrimidin-1(6H)-yl)acetamide have been investigated for their dual inhibitory activities against critical enzymes such as thymidylate synthase (TS) and dihydrofolate reductase (DHFR). These enzymes are crucial in the DNA synthesis and repair mechanisms, making them vital targets for anticancer drug development. For instance, the study by Gangjee et al. (2008) reported the synthesis of classical and nonclassical analogues as potent dual inhibitors for human TS and DHFR, highlighting their potential as antitumor agents (Gangjee, Li, Kisliuk, 2008).
Antimicrobial and Antituberculosis Activity
Research on derivatives incorporating pyrimidine structures has demonstrated significant antimicrobial and antituberculosis activities. A study by Soni and Patel (2017) synthesized isoniazid clubbed pyrimidine derivatives and evaluated them for antimicrobial and antituberculosis efficacy, showing promising results against various bacterial and fungal strains as well as Mycobacterium tuberculosis (Soni, Patel, 2017).
Antiasthma Agents
Compounds with a pyrimidine scaffold have also been explored for their potential as antiasthma agents. Medwid et al. (1990) synthesized triazolopyrimidines demonstrating activity as mediator release inhibitors, which could be explored for therapeutic applications in treating asthma (Medwid, Paul, Baker, 1990).
Anticonvulsant Agents
The development of anticonvulsant agents utilizing pyrimidine and thiopyrimidine derivatives represents another area of active research. Severina et al. (2020) synthesized S-acetamide derivatives of 4,6-dimethyl-2-thiopyrimidine and evaluated their effectiveness as anticonvulsant agents, with some compounds demonstrating moderate activity (Severina, Skupa, Voloshchuk, Georgiyants, 2020).
properties
IUPAC Name |
N-(4-bromophenyl)-2-(4-ethyl-2-methyl-6-oxopyrimidin-1-yl)acetamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H16BrN3O2/c1-3-12-8-15(21)19(10(2)17-12)9-14(20)18-13-6-4-11(16)5-7-13/h4-8H,3,9H2,1-2H3,(H,18,20) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QOSOOKKEBKLCGV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC(=O)N(C(=N1)C)CC(=O)NC2=CC=C(C=C2)Br |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H16BrN3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
350.21 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.